4-butoxy-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-butoxy-N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H25N5O3/c1-3-4-12-30-16-10-8-15(9-11-16)20(28)24-19-13-14(2)26-27(19)22-23-18-7-5-6-17(18)21(29)25-22/h8-11,13H,3-7,12H2,1-2H3,(H,24,28)(H,23,25,29)
• InChI Key: GQVAPJXYYNEHPN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC(=NN2C3=NC4=C(CCC4)C(=O)N3)C
• Molecular Formula: C22H25N5O3
• Molecular Weight: 407.5 g/mol

Description

4-butoxy-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C22H25N5O3 and its molecular weight is 407.474. The purity is usually 95%.
BenchChem offers high-quality 4-butoxy-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-butoxy-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of pyrimidine and pyrazole derivatives involves microwave irradiative cyclocondensation and other chemical transformations, leading to compounds with established structures through spectral and elemental analysis. This methodology provides a pathway for creating a variety of heterocyclic compounds with potential biological activities (Deohate & Palaspagar, 2020).

Biological Activities

• Antimicrobial and Insecticidal Potential : Certain synthesized compounds show promising antimicrobial and insecticidal activities, suggesting their potential use in developing new pesticides and antibacterial agents (Deohate & Palaspagar, 2020).
• Anticancer and Anti-inflammatory : Novel pyrazolopyrimidines derivatives exhibit anticancer and anti-inflammatory properties, hinting at their therapeutic applications in treating cancer and inflammation-related diseases (Rahmouni et al., 2016).
• Antiviral Activity : The synthesis of novel benzamide-based compounds demonstrates significant antiviral activities against bird flu influenza (H5N1), indicating their potential as antiviral agents (Hebishy, Salama, & Elgemeie, 2020).